2-Chloro-6-methoxy-4-methyl-8-phthalimido-5-[3-trifluoromethylphenoxy]quinoline

• Molecular Formula: C26H16ClF3N2O4
• Molecular Weight: 512.9 g/mol
• IUPAC Name: 2-[2-chloro-6-methoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinolin-8-yl]isoindole-1,3-dione
• InChI: InChI=1S/C26H16ClF3N2O4/c1-13-10-20(27)31-22-18(32-24(33)16-8-3-4-9-17(16)25(32)34)12-19(35-2)23(21(13)22)36-15-7-5-6-14(11-15)26(28,29)30/h3-12H,1-2H3
• InChI Key: PVFIBUYCLALCTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(C=C2N3C(=O)C4=CC=CC=C4C3=O)OC)OC5=CC=CC(=C5)C(F)(F)F)Cl

Description

2-Chloro-6-methoxy-4-methyl-8-phthalimido-5-[3-trifluoromethylphenoxy]quinoline is a useful research compound. Its molecular formula is C26H16ClF3N2O4 and its molecular weight is 512.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

From 6-Methoxy-4-methyl-8-phthalimido-5-(3-trifluoromethylphenoxy)quinoline-2-one Ethanolate (IV): A solution of 6-methoxy-4-methyl-8-phthalimido-5-(3-trifluoromethylphenoxy)quinoline-2-one ethanolate (1 g, 1.85 mmol) in CHCl3 (10 mL) was treated with POCl3 (1.5 mL, 2.5 g, 16.4 mmol) as described above to give, after recrystallization from EtOH, 0.3 g (32%) of title compound, mp 225°-227° C. Further recrystallization from EtOH raised the mp to 227°-229° C. [mixed mp with material prepared in A) 226°-229° C⟧

Synthesis routes and methods II

Procedure details

From 6-methoxy-4-methyl-8-phthalimido-5-(3-trifluoromethylphenoxy)quinoline-1-oxide Ethanolate (III): A solution of 6-methoxy-4-methyl-8-phthalimido-5-(3-trifluoromethylphenoxy)quinoline-1-oxide ethanolate (32.7g, 60.5 mmol) in CHCl3 (500 mL) was treated with POCl3 (55 mL, 92 g, 602 mmol) over 15 min. The solution was refluxed 2 hours, cooled, poured onto ice (1500 mL) and the pH was adjusted to 12 with 20% NaOH (700 g). The separated aqueous layer was extracted with CHCl3 (2×200 mL). The extract was washed with H2O (2×200 mL), saturated NaHCO3 (20 mL), dried (MgSO4) and evaporated in vacuo to a white solid. Recrystallization from ethanol gave 23.2 g (75%) of 1st crop title compound, mp 227°-229° C. Further recrystallizations did not change the melting point.